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For Researchers, Scientists, and Drug Development Professionals
Abstract

This technical guide addresses the natural occurrence of 3-bromo-5-hydroxybenzoic acid. A
thorough review of scientific literature and chemical databases indicates that 3-bromo-5-
hydroxybenzoic acid is not a known naturally occurring compound. It is recognized as a
synthetic chemical, available commercially for research and development purposes. This
document clarifies its status and distinguishes it from structurally related natural products.

Introduction to 3-Bromo-5-hydroxybenzoic Acid

3-Bromo-5-hydroxybenzoic acid is a halogenated aromatic carboxylic acid with the chemical
formula C7HsBrOs. Its structure consists of a benzoic acid core substituted with both a bromine
atom and a hydroxyl group. While halogenated organic compounds are a diverse class of
molecules, with many examples found in nature, particularly in marine organisms, the specific
isomer 3-bromo-5-hydroxybenzoic acid appears to be exclusively of synthetic origin.

Natural Occurrence Assessment

Extensive searches of chemical and biological databases, including PubChem and various
scientific literature repositories, have yielded no evidence of 3-bromo-5-hydroxybenzoic acid
being isolated from a natural source (e.g., plant, fungus, bacterium, or marine organism).

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b114173?utm_src=pdf-interest
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The compound is widely listed in the catalogs of chemical suppliers and is described in the
context of organic synthesis.[1][2][3][4] For instance, one synthetic route involves the reaction
of 3-bromo-5-iodo-benzoic acid with copper(l) oxide and sodium hydroxide.[1]

While the direct natural occurrence of 3-bromo-5-hydroxybenzoic acid has not been
reported, it is noted as a potential metabolite of 3,5-dihydroxybenzoic acid in the context of
benzoic acid metabolism.[5] However, the context does not confirm this as a natural in vivo
process. It is crucial to distinguish this from its isolation as a constituent natural product.

It is important to note that other related compounds are indeed natural products. For example:

» 3-hydroxybenzoic acid (the non-brominated parent compound) is found in plants like
grapefruit (Citrus paradisi) and olive oil (Olea europaea).[6]

e 2-Bromo-5-hydroxybenzoic acid, a different isomer, has been described as a naturally
occurring chemical.[7]

e Marine sponges are a rich source of diverse brominated compounds, though this specific
molecule is not among those reported in comprehensive reviews.[8]

Physicochemical Properties

For reference in synthetic and laboratory contexts, the key physicochemical properties of 3-
bromo-5-hydroxybenzoic acid are summarized below.

Property Value Source
CAS Number 140472-69-1 (11121191
Molecular Formula C7HsBrOs [2][9]
Molecular Weight 217.02 g/mol [51[9]
Melting Point 237-241 °C [11[3]
Boiling Point 388.1 °C (Predicted) [1]
Form Solid [3]
Solubility Soluble in Methanol [1]
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Logical Workflow for Determining Natural
Occurrence

The process to determine if a compound is a natural product involves a hierarchical search of
available data. The workflow below illustrates the logical steps taken to arrive at the conclusion

for 3-bromo-5-hydroxybenzoic acid.
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Query:
Natural Occurrence of
3-Bromo-5-hydroxybenzoic acid

Y Y

Search Natural Product Databases Search Scientific Literature
(e.g., PubChem, MarinLit, Dictionary of Natural Products) (e.g., Scopus, Web of Science, Google Scholar)

Y Y

Analyze Search Results

Y

Compound Found?
(Isolation from a biological source)

(0]

No Evidence of Natural Isolation Found

Check Chemical Supplier Databases
(e.g., Sigma-Aldrich, TCI)

l

Compound is Commercially Available as a Synthetic Chemical

Conclusion:
Not a known natural product.
Likely of synthetic origin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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